Cas no 1195612-85-1 (2,2-Oxetanedimethanol)
2,2-Oxetanedimethanol structure
Product Name:2,2-Oxetanedimethanol
CAS No:1195612-85-1
MF:C5H10O3
MW:118.131102085114
CID:6117880
PubChem ID:22160808
Update Time:2025-09-22
2,2-Oxetanedimethanol Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Oxetanedimethanol
- Oxetane-2,2-diyldimethanol
- 1195612-85-1
- EN300-7456603
- bis(hydroxymethyl)oxetane
- [2-(hydroxymethyl)oxetan-2-yl]methanol
- SCHEMBL4345794
-
- Inchi： 1S/C5H10O3/c6-3-5(4-7)1-2-8-5/h6-7H,1-4H2
- InChI Key： POXJOYYCYMCJGY-UHFFFAOYSA-N
- SMILES： O1CCC1(CO)CO
Computed Properties
- Exact Mass: 118.062994177g/mol
- Monoisotopic Mass: 118.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 77.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- Density: 1.210±0.06 g/cm3(Predicted)
- Boiling Point: 122 °C(Press: 0.25 Torr)
- pka: 14.14±0.10(Predicted)
2,2-Oxetanedimethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7456603-0.05g |
[2-(hydroxymethyl)oxetan-2-yl]methanol |
1195612-85-1 | 95.0% | 0.05g |
$344.0 | 2025-03-11 | |
| Enamine | EN300-7456603-0.1g |
[2-(hydroxymethyl)oxetan-2-yl]methanol |
1195612-85-1 | 95.0% | 0.1g |
$515.0 | 2025-03-11 | |
| Enamine | EN300-7456603-0.25g |
[2-(hydroxymethyl)oxetan-2-yl]methanol |
1195612-85-1 | 95.0% | 0.25g |
$735.0 | 2025-03-11 | |
| Enamine | EN300-7456603-0.5g |
[2-(hydroxymethyl)oxetan-2-yl]methanol |
1195612-85-1 | 95.0% | 0.5g |
$1158.0 | 2025-03-11 | |
| Enamine | EN300-7456603-1.0g |
[2-(hydroxymethyl)oxetan-2-yl]methanol |
1195612-85-1 | 95.0% | 1.0g |
$1485.0 | 2025-03-11 | |
| Enamine | EN300-7456603-2.5g |
[2-(hydroxymethyl)oxetan-2-yl]methanol |
1195612-85-1 | 95.0% | 2.5g |
$2912.0 | 2025-03-11 | |
| Enamine | EN300-7456603-5.0g |
[2-(hydroxymethyl)oxetan-2-yl]methanol |
1195612-85-1 | 95.0% | 5.0g |
$4309.0 | 2025-03-11 | |
| Enamine | EN300-7456603-10.0g |
[2-(hydroxymethyl)oxetan-2-yl]methanol |
1195612-85-1 | 95.0% | 10.0g |
$6390.0 | 2025-03-11 | |
| 1PlusChem | 1P028VK0-50mg |
[2-(hydroxymethyl)oxetan-2-yl]methanol |
1195612-85-1 | 95% | 50mg |
$487.00 | 2023-12-26 | |
| 1PlusChem | 1P028VK0-100mg |
[2-(hydroxymethyl)oxetan-2-yl]methanol |
1195612-85-1 | 95% | 100mg |
$699.00 | 2023-12-26 |
2,2-Oxetanedimethanol Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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